2-{3-[2-(1H-benzimidazol-2-yl)-2-cyanovinyl]-2,5-dimethyl-1H-pyrrol-1-yl}benzoic acid

• IUPAC Name: 2-[3-[(Z)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]-2,5-dimethylpyrrol-1-yl]benzoic acid
• InChI: InChI=1S/C23H18N4O2/c1-14-11-16(15(2)27(14)21-10-6-3-7-18(21)23(28)29)12-17(13-24)22-25-19-8-4-5-9-20(19)26-22/h3-12H,1-2H3,(H,25,26)(H,28,29)/b17-12-
• InChI Key: DRRLXWOFTBQDAV-ATVHPVEESA-N
• Canonical SMILES: CC1=CC(=C(N1C2=CC=CC=C2C(=O)O)C)C=C(C#N)C3=NC4=CC=CC=C4N3
• Isomeric SMILES: CC1=CC(=C(N1C2=CC=CC=C2C(=O)O)C)/C=C(/C#N)\C3=NC4=CC=CC=C4N3
• Molecular Formula: C23H18N4O2
• Molecular Weight: 382.4 g/mol

Description

Benzimidazole derivatives are a significant class of compounds with a wide range of biological and clinical applications. They are structural isosters of naturally occurring nucleotides, allowing them to interact easily with the biopolymers of living systems.

Synthesis Analysis

The synthesis of benzimidazole derivatives usually involves the condensation of o-phenylenediamine with formic acid or the equivalent trimethyl orthoformate. Modifications in the position 2 and 5 of the molecule provide a number of active drugs.

Molecular Structure Analysis

Experimental and theoretical investigations on the optimized geometrical structure, electronic, and vibrational features of benzimidazole derivatives are often provided using the B3LYP/6-311++G (d,p) basis set.

Chemical Reactions Analysis

Benzimidazole derivatives are known to undergo a variety of chemical reactions. For instance, they can be used as strong electron donor molecules for n-type doping.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives can vary widely depending on their specific structure. For instance, some benzimidazole derivatives show conductivity of 2 × 10 −3 S/cm as a dopant.

Mechanism of Action

The mechanism of action of benzimidazole derivatives often involves binding to tubulin proteins, disrupting microtubule assembly and the formation of spindles at cell division, resulting in the malsegregation of chromosomes.

Safety and Hazards

The safety and hazards associated with benzimidazole derivatives can also vary widely. It’s important to refer to specific safety data sheets for individual compounds.

Future Directions

Benzimidazole derivatives continue to be a promising area of research due to their diverse biological activities. Future research may focus on developing more effective and safe benzimidazole-based drugs.